Cas no 1266972-99-9 (3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione)

• Product Name: 3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione
• CAS No: 1266972-99-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5055698
• Update Time: 2025-10-31

3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminobutyl)-5,5-dimethylimidazolidine-2,4-dione
• Z1575082155
• 3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione

• Inchi： 1S/C9H17N3O2/c1-4-6(10)5-12-7(13)9(2,3)11-8(12)14/h6H,4-5,10H2,1-3H3,(H,11,14)
• InChI Key： GKYGBHWSWLOHNY-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)NC(N1CC(CC)N)=O

Computed Properties

• Exact Mass: 199.132
• Monoisotopic Mass: 199.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4

Additional information on 3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione

Comprehensive Analysis of 3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione (CAS No. 1266972-99-9)

The compound 3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione (CAS No. 1266972-99-9) is a specialized organic molecule with a unique structural framework. Its imidazolidine-2,4-dione core, coupled with an aminobutyl side chain, makes it a subject of interest in pharmaceutical and biochemical research. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing frequently searched queries and industry trends.

Structurally, 3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione belongs to the class of hydantoin derivatives, which are known for their diverse biological activities. The presence of the 5,5-dimethyl group enhances its stability, while the 2-aminobutyl moiety introduces potential reactivity for further functionalization. Researchers often explore such compounds for their role in drug discovery, particularly in designing central nervous system (CNS) therapeutics due to their ability to cross the blood-brain barrier.

In recent years, the demand for small-molecule modulators targeting neurotransmitter receptors has surged, aligning with the growing focus on neurological disorders. This compound’s structural features position it as a candidate for investigating GABAergic or glutamatergic pathways, topics frequently searched in neuroscience and pharmacology databases. Its hydantoin scaffold also resonates with studies on anticonvulsant and neuroprotective agents, addressing trending queries like "new treatments for epilepsy" or "neurodegenerative disease research."

From a synthetic perspective, CAS No. 1266972-99-9 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly optimizing routes to reduce waste and energy consumption, reflecting the broader industry shift toward environmentally friendly practices. The compound’s aminoalkyl side chain also makes it a versatile intermediate for peptide mimetics, a hot topic in bioconjugation and proteomics.

Analytical characterization of 3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring reproducibility in preclinical studies, a recurring concern in pharmaceutical development forums. Additionally, its logP and solubility profiles are frequently evaluated to predict bioavailability, a key parameter in drug design discussions.

Beyond therapeutics, this compound’s imidazolidinedione core has sparked interest in material science, particularly for designing biodegradable polymers. With the rise of searches like "eco-friendly biomaterials," its potential applications in controlled drug delivery systems or tissue engineering scaffolds are being explored. The dimethyl substitution further influences its thermal stability, a property relevant to high-performance materials.

In conclusion, 3-(2-Aminobutyl)-5,5-dimethylimidazolidine-2,4-dione (CAS No. 1266972-99-9) exemplifies the intersection of medicinal chemistry and applied sciences. Its multifaceted applications—from CNS drug candidates to sustainable materials—align with current scientific priorities and public interest trends. As research advances, this compound may emerge as a cornerstone in addressing challenges like neurological health and environmental sustainability.